Cas no 2172532-48-6 (1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol)
1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol
- EN300-1652597
- 1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol
- 2172532-48-6
-
- Inchi: 1S/C8H13FN2O/c9-3-8(12)6-11-2-1-7(4-10)5-11/h1-2,5,8,12H,3-4,6,10H2
- InChI Key: RBBAQTLKCWMACY-UHFFFAOYSA-N
- SMILES: FCC(CN1C=CC(CN)=C1)O
Computed Properties
- Exact Mass: 172.10119120g/mol
- Monoisotopic Mass: 172.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 51.2Ų
1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1652597-0.05g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 0.05g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-0.1g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 0.1g |
$1459.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-0.25g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 0.25g |
$1525.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-0.5g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 0.5g |
$1591.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-1.0g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 1g |
$1658.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-2.5g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 2.5g |
$3249.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-5.0g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 5g |
$4806.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-10.0g |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 10g |
$7128.0 | 2023-06-04 | ||
| Enamine | EN300-1652597-50mg |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 50mg |
$948.0 | 2023-09-21 | ||
| Enamine | EN300-1652597-100mg |
1-[3-(aminomethyl)-1H-pyrrol-1-yl]-3-fluoropropan-2-ol |
2172532-48-6 | 100mg |
$993.0 | 2023-09-21 |
1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol
Recent Advances in the Study of 1-3-(Aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol (CAS: 2172532-48-6)
The compound 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol (CAS: 2172532-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and fluoropropanol moieties, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.
One of the key findings from the latest research is the compound's ability to inhibit specific bacterial enzymes, making it a potential candidate for novel antibiotic development. A study published in the Journal of Medicinal Chemistry demonstrated that 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol exhibits potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity to bacterial targets, providing a foundation for further drug development.
In addition to its antimicrobial properties, recent investigations have highlighted the compound's potential in oncology. Research conducted at a leading pharmaceutical institute revealed that 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The study, which employed high-throughput screening and proteomic analysis, identified the compound's ability to disrupt mitochondrial function and activate caspase-dependent cell death. These findings suggest its potential as a chemotherapeutic agent, particularly for resistant cancer types.
The synthetic accessibility of 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol has also been a focal point of recent research. A team of chemists developed an efficient, scalable synthesis route that minimizes by-products and improves yield. The optimized protocol, published in Organic Process Research & Development, involves a multi-step reaction sequence with careful control of reaction conditions to ensure high purity and reproducibility. This advancement is critical for facilitating large-scale production and further preclinical studies.
Pharmacokinetic studies have further elucidated the compound's behavior in vivo. A recent preclinical trial reported favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies.
In conclusion, 1-3-(aminomethyl)-1H-pyrrol-1-yl-3-fluoropropan-2-ol (CAS: 2172532-48-6) represents a promising scaffold for drug discovery, with demonstrated efficacy in antimicrobial and anticancer applications. Continued research efforts are expected to further refine its therapeutic potential and advance its development into clinical candidates. The integration of computational modeling, synthetic chemistry, and biological assays will be pivotal in unlocking the full potential of this versatile molecule.
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